Cas no 22494-44-6 (2'-Fluoro-4-hydroxybiphenyl-3-carboxylic acid)

• Product Name: 2'-Fluoro-4-hydroxybiphenyl-3-carboxylic acid
• CAS No: 22494-44-6
• MF: C₁₃H₉FO₃
• MW: 232.207167387009
• CID: 4998088
• PubChem ID: 11333722
• Update Time: 2025-05-20

2'-Fluoro-4-hydroxybiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2'-fluoro-4-hydroxybiphenyl-3-carboxylic acid
• 5-(2-fluorophenyl)-2-hydroxybenzoic acid
• BB 0222670
• 2'-fluoro-4-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• 2'-Fluoro-4-hydroxybiphenyl-3-carboxylic acid

• Inchi： 1S/C13H9FO3/c14-11-4-2-1-3-9(11)8-5-6-12(15)10(7-8)13(16)17/h1-7,15H,(H,16,17)
• InChI Key： LFRHISOKBMDTDQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 232.05357231g/mol
• Monoisotopic Mass: 232.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2'-Fluoro-4-hydroxybiphenyl-3-carboxylic acid

Comprehensive Overview of 2'-Fluoro-4-hydroxybiphenyl-3-carboxylic acid (CAS No. 22494-44-6)

2'-Fluoro-4-hydroxybiphenyl-3-carboxylic acid (CAS No. 22494-44-6) is a fluorinated biphenyl derivative with significant applications in pharmaceutical and material science research. This compound, characterized by its fluoro-substituted biphenyl core and carboxylic acid functional group, has garnered attention for its unique physicochemical properties and potential in drug discovery. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and targeted therapeutics.

The structural features of 2'-Fluoro-4-hydroxybiphenyl-3-carboxylic acid make it a valuable intermediate in organic synthesis. The presence of both hydroxyl and carboxyl groups allows for versatile chemical modifications, enabling the creation of derivatives with enhanced bioavailability and binding affinity. Recent studies highlight its potential in designing enzyme inhibitors, particularly those targeting cyclooxygenase (COX) pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In material science, this compound's aromatic fluorination contributes to improved thermal stability and electronic properties, making it relevant for organic electronics applications. Its incorporation into polymeric materials has shown promise in enhancing UV resistance and mechanical strength, addressing growing demands in sustainable material development. These characteristics respond to industry needs for high-performance materials in sectors ranging from biodegradable packaging to flexible electronics.

Analytical characterization of CAS 22494-44-6 typically involves advanced techniques such as HPLC purification, mass spectrometry, and NMR spectroscopy. The compound's chromatographic behavior and spectral fingerprints are well-documented, facilitating quality control in research settings. Recent advancements in analytical chemistry have enabled more precise quantification of its isomeric purity, a critical parameter for pharmaceutical-grade intermediates.

Environmental and green chemistry considerations surrounding 2'-Fluoro-4-hydroxybiphenyl-3-carboxylic acid synthesis have gained prominence. Researchers are developing catalytic methods to reduce byproduct formation and improve atom economy, reflecting the chemical industry's shift toward sustainable synthesis practices. These innovations address common search queries about eco-friendly chemical production and waste reduction in organic synthesis.

The compound's structure-activity relationships (SAR) continue to be an active area of investigation, particularly in medicinal chemistry circles. Computational modeling studies utilizing molecular docking and QSAR analysis have provided insights into how its fluorine substitution pattern influences biological interactions. This aligns with current interests in computer-aided drug design and virtual screening methodologies that dominate modern pharmaceutical research.

Storage and handling protocols for 22494-44-6 emphasize standard laboratory practices for carboxylic acid derivatives. While not classified as hazardous under normal conditions, proper chemical storage in amber glass containers under inert atmosphere is recommended to maintain stability. These precautions reflect growing industry focus on chemical safety standards and best practices in research laboratories worldwide.

Market availability of 2'-Fluoro-4-hydroxybiphenyl-3-carboxylic acid has expanded significantly, with multiple suppliers offering research-grade quantities and custom synthesis services. The compound's pricing reflects its high purity requirements and specialized synthetic routes, factors frequently searched by procurement specialists. Recent supply chain innovations have improved accessibility while maintaining quality assurance standards demanded by pharmaceutical researchers.

Future research directions for this compound likely include exploration of its metal-chelating properties and potential in coordination chemistry. Preliminary studies suggest interesting interactions with transition metals, opening possibilities for catalytic applications or functional materials design. Such developments would position CAS 22494-44-6 at the intersection of multiple cutting-edge research fields, from homogeneous catalysis to molecular electronics.

In conclusion, 2'-Fluoro-4-hydroxybiphenyl-3-carboxylic acid represents a versatile chemical entity with growing importance across scientific disciplines. Its unique combination of fluorine chemistry, aromatic systems, and functional group diversity continues to inspire innovative applications, from drug discovery to advanced materials engineering. As research methodologies advance, this compound is poised to maintain its relevance in addressing contemporary scientific challenges and industrial needs.